N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide
• InChI: InChI=1S/C24H22N2O5/c1-4-30-18-7-5-6-15(12-18)23(27)25-17-9-11-20-19(14-17)26-24(31-20)16-8-10-21(28-2)22(13-16)29-3/h5-14H,4H2,1-3H3,(H,25,27)
• InChI Key: XZGNCNVPUAWYOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide, also known as DMXB-A, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in treating various neurological disorders. DMXB-A belongs to the class of benzoxazole compounds and has been studied extensively for its pharmacological properties.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide acts as an agonist of the alpha7 nicotinic acetylcholine receptor (nAChR). This receptor plays a crucial role in regulating various physiological processes such as learning and memory, attention, and inflammation. N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide binding to the alpha7 nAChR results in the activation of intracellular signaling pathways that lead to the neuroprotective effects observed.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been shown to have several biochemical and physiological effects. It can improve cognitive function by enhancing learning and memory processes. N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide also has anti-inflammatory properties, which can reduce neuroinflammation and protect against neurodegeneration. Additionally, N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been found to increase the release of neurotransmitters such as dopamine and glutamate, which play a crucial role in regulating brain function.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide also has high affinity and selectivity for the alpha7 nAChR, which makes it an ideal tool for studying the role of this receptor in various physiological processes. However, N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide. One area of interest is the development of more potent and selective alpha7 nAChR agonists that can be used as potential therapeutics for neurological disorders. Another area of research is the investigation of the effects of N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide on other physiological processes, such as inflammation and immune function. Additionally, further studies are needed to determine the optimal dosage and administration route for N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide in vivo.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with 2-amino-phenol to form 2-(3,4-dimethoxyphenyl)-1,3-benzoxazole. This intermediate compound is then reacted with 3-ethoxybenzoyl chloride to yield N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been found to have potential therapeutic applications in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide can improve cognitive function, reduce inflammation, and protect against neurodegeneration.